(2E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-[(3,4-dimethylphenyl)sulfonyl]prop-2-enenitrile

• IUPAC Name: (E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(3,4-dimethylphenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C23H25N3O4S/c1-17-3-5-20(11-18(17)2)31(27,28)21(13-24)15-26-9-7-25(8-10-26)14-19-4-6-22-23(12-19)30-16-29-22/h3-6,11-12,15H,7-10,14,16H2,1-2H3/b21-15+
• InChI Key: HCRPWXZDJHTAQC-RCCKNPSSSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C(=CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)/C(=C/N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)/C#N)C
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

(2E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-[(3,4-dimethylphenyl)sulfonyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

• Cytochrome P450 Enzyme Metabolism : This compound has been investigated for its metabolism involving Cytochrome P450 enzymes. A study focusing on a similar molecule, Lu AA21004, revealed insights into its oxidative metabolism by human liver microsomes and recombinant enzymes, identifying primary enzymes responsible for its metabolic transformations. These findings are crucial for understanding the pharmacokinetics and potential interactions of similar compounds in clinical settings (Hvenegaard et al., 2012).

Chemical Synthesis and Modifications

• Synthesis of Highly Substituted Piperazines : Research on the synthesis of highly substituted piperazines, which are structurally related to the compound , underscores the versatility and chemical reactivity of piperazine derivatives in producing enantiopure compounds for potential pharmaceutical applications (Viso et al., 2006).

• Novel Antiviral Agents : A study synthesizing and evaluating 4-(7,7-dimethyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-2-yl) morpholine derivatives for antiviral activity highlighted the potential of piperazine-based compounds in developing new therapeutic agents against viral infections (Selvakumar et al., 2018).

Materials Science

• Functionalized Nanomaterials for Separation Processes : An innovative approach utilizing piperazine derivatives for modifying carbon nanotubes in nanofiltration membranes demonstrated the compound's relevance in enhancing water treatment technologies. This application signifies the compound's potential in improving the selectivity and efficiency of separation processes in desalination and wastewater treatment (Guo et al., 2018).

Pharmaceutical Applications

• Antimicrobial and Antioxidant Activities : The synthesis and evaluation of 1-(1,4-benzodioxane-2-carbonyl)piperazine derivatives for antimicrobial and antioxidant activities present an example of how modifications to the piperazine moiety can lead to compounds with significant biological activities. This research suggests the potential of such derivatives in developing new antimicrobial and antioxidant agents (Mallesha & Mohana, 2011).